Cas no 144223-78-9 (5-(6-O-Acetyl-β-D-glucopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one)

5-(6-O-Acetyl-β-D-glucopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one is a glycosylated coumarin derivative with notable biochemical significance. Its structure combines a coumarin core with a glucose moiety, acetylated at the 6-position, and a catechol group, enhancing its solubility and potential bioactivity. This compound is of interest in pharmacological research due to its structural resemblance to natural polyphenolic glycosides, which often exhibit antioxidant, anti-inflammatory, and enzyme-modulating properties. The acetylated glucose unit may improve metabolic stability, while the catechol and hydroxyl groups contribute to metal chelation and radical scavenging capabilities. Its well-defined molecular architecture makes it a valuable intermediate for further chemical modifications or as a reference standard in analytical studies.

5-(6-O-Acetyl-β-D-glucopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one structure

144223-78-9 structure

Product Name:5-(6-O-Acetyl-β-D-glucopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one

CAS No:144223-78-9

MF:C₂₃H₂₂O₁₂

MW:490.413588047028

CID:4700506

PubChem ID:102366249

Update Time:2025-10-29

5-(6-O-Acetyl-β-D-glucopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

- 5-[(6-O-Acetyl-&beta
- -D-glucopyranosyl)oxy]-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one
- -D-galactopyranosyl)oxy]-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one
- -D-galactopyranosyl)oxy]-7-hydroxy-4-(4-hydroxyphenyl)-2H-1-benzopyran-2-one
- 5-[(6-O-Acetyl-β-D-glucopyranosyl)oxy]-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one
- 144223-78-9
- 5-[(6-O-Acetyl-beta-D-glucopyranosyl)oxy]-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one
- 5-(6-O-Acetyl-β-D-glucopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one
- Inchi： 1S/C23H22O12/c1-9(24)32-8-17-20(29)21(30)22(31)23(35-17)34-16-6-11(25)5-15-19(16)12(7-18(28)33-15)10-2-3-13(26)14(27)4-10/h2-7,17,20-23,25-27,29-31H,8H2,1H3/t17-,20-,21+,22-,23-/m1/s1
- InChI Key： YHQLUSZEFHCADG-LDBVRRDLSA-N
- SMILES： O([C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](COC(=O)C)O1)O)C1C=C(O)C=C2OC(=O)C=C(C3C=CC(O)=C(O)C=3)C=12

Computed Properties

Exact Mass: 490.11112613g/mol
Monoisotopic Mass: 490.11112613g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 35
Rotatable Bond Count: 6
Complexity: 816
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 192Å²

5-(6-O-Acetyl-β-D-glucopyranosyl)oxy-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A187080-2.5mg	5-[(6-O-Acetyl-β-D-glucopyranosyl)oxy]-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one	144223-78-9	2.5mg	$ 155.00	2023-04-19
TRC	A187080-5mg	5-[(6-O-Acetyl-β-D-glucopyranosyl)oxy]-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one	144223-78-9	5mg	$ 293.00	2023-04-19
TRC	A187080-10mg	5-[(6-O-Acetyl-β-D-glucopyranosyl)oxy]-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one	144223-78-9	10mg	$ 552.00	2023-04-19
TRC	A187080-25mg	5-[(6-O-Acetyl-β-D-glucopyranosyl)oxy]-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one	144223-78-9	25mg	$ 1206.00	2023-04-19
TRC	A187080-250mg	5-[(6-O-Acetyl-β-D-glucopyranosyl)oxy]-4-(3,4-dihydroxyphenyl)-7-hydroxy-2H-1-benzopyran-2-one	144223-78-9	250mg	$ 11200.00	2023-09-09